Cas no 1093619-91-0 ((2-amino-4-bromophenyl)dimethylamine hydrochloride)
(2-amino-4-bromophenyl)dimethylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2-amino-4-bromophenyl)dimethylamine hydrochloride
- CS-0299694
- (2-Amino-4-bromophenyl)dimethylamine hydrochloride, AldrichCPR
- AKOS015847876
- MFCD10565005
- BS-39882
- (2-AMINO-4-BROMOPHENYL)DIMETHYLAMINEHYDROCHLORIDE
- 1093619-91-0
- SCHEMBL21879613
- N-(2-amino-4-bromophenyl)-N,N-dimethylamine hydrochloride
- 4-BROMO-N1,N1-DIMETHYLBENZENE-1,2-DIAMINE HYDROCHLORIDE
- 4-bromo-1-N,1-N-dimethylbenzene-1,2-diamine;hydrochloride
- (2-Amino-4-bromophenyl)dimethylamine HCl
- H23975
-
- MDL: MFCD10565005
- Inchi: 1S/C8H11BrN2.ClH/c1-11(2)8-4-3-6(9)5-7(8)10;/h3-5H,10H2,1-2H3;1H
- InChI Key: KMZABQPSJBXZFX-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)N)N(C)C.Cl
Computed Properties
- Exact Mass: 249.98724Da
- Monoisotopic Mass: 249.98724Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
(2-amino-4-bromophenyl)dimethylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1258865-5g |
(2-amino-4-bromophenyl)dimethylamine hydrochloride |
1093619-91-0 | 95% | 5g |
$175 | 2024-06-06 | |
| abcr | AB267421-1 g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 1g |
€88.60 | 2023-04-26 | |
| abcr | AB267421-5 g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 5g |
€176.30 | 2023-04-26 | |
| abcr | AB267421-10 g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 10g |
€255.40 | 2023-04-26 | |
| abcr | AB267421-25 g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 25g |
€444.60 | 2023-04-26 | |
| abcr | AB267421-1g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 1g |
€75.40 | 2025-04-22 | |
| abcr | AB267421-5g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 5g |
€115.80 | 2025-04-22 | |
| abcr | AB267421-10g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 10g |
€152.00 | 2025-04-22 | |
| abcr | AB267421-25g |
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; . |
1093619-91-0 | 95% | 25g |
€281.90 | 2025-04-22 | |
| Key Organics Ltd | BS-39882-1g |
(2-amino-4-bromophenyl)dimethylamine hydrochloride |
1093619-91-0 | >95% | 1g |
£97.00 | 2025-02-08 |
(2-amino-4-bromophenyl)dimethylamine hydrochloride Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (2-amino-4-bromophenyl)dimethylamine hydrochloride
Recent Advances in the Study of (2-amino-4-bromophenyl)dimethylamine hydrochloride (CAS: 1093619-91-0)
The compound (2-amino-4-bromophenyl)dimethylamine hydrochloride (CAS: 1093619-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and dimethylamine functional groups, has shown promising potential in various therapeutic applications, including as a precursor in the synthesis of novel bioactive compounds. Recent studies have focused on its role in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.
One of the key areas of research has been the exploration of (2-amino-4-bromophenyl)dimethylamine hydrochloride as a building block in the synthesis of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinases, which are often implicated in oncogenic signaling pathways. The study highlighted the compound's ability to serve as a versatile intermediate, enabling the introduction of bromine atoms at strategic positions to enhance binding affinity and selectivity.
In addition to its applications in oncology, recent investigations have also explored the compound's potential in central nervous system (CNS) drug development. A preprint article from BioRxiv (2024) reported that derivatives of (2-amino-4-bromophenyl)dimethylamine hydrochloride exhibited moderate activity as modulators of neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as depression and anxiety. The study employed computational docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical studies.
Another noteworthy advancement is the optimization of synthetic routes for (2-amino-4-bromophenyl)dimethylamine hydrochloride. A recent publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. The new protocol utilizes a palladium-catalyzed coupling reaction, significantly improving the efficiency of the synthesis while reducing environmental impact through the use of greener solvents.
Despite these promising developments, challenges remain in the broader application of (2-amino-4-bromophenyl)dimethylamine hydrochloride. For instance, its pharmacokinetic properties, such as metabolic stability and bioavailability, require further investigation to ensure its suitability as a drug candidate. Ongoing research is also exploring the potential toxicity of its derivatives, particularly in long-term exposure scenarios. These studies are critical for translating laboratory findings into clinically viable therapeutics.
In conclusion, (2-amino-4-bromophenyl)dimethylamine hydrochloride (CAS: 1093619-91-0) represents a valuable tool in modern drug discovery, with applications spanning oncology, CNS disorders, and beyond. The recent advancements in its synthesis and functional characterization underscore its potential to contribute to the development of next-generation pharmaceuticals. Future research should focus on addressing the remaining pharmacological and toxicological challenges to fully realize its therapeutic promise.
1093619-91-0 ((2-amino-4-bromophenyl)dimethylamine hydrochloride) Related Products
- 16518-62-0(3-Bromo-N,N-dimethylaniline)
- 1150617-55-2(3-Bromo-1-N-methylbenzene-1,2-diamine)
- 69038-76-2(4-bromo-N1-methyl-benzene-1,2-diamine)
- 78600-33-6(3-Bromotriphenylamine)
- 64230-29-1(Benzenamine, 3,5-dibromo-N,N-dimethyl-)
- 152814-26-1(3-Bromo-N-methylaniline hydrochloride)
- 337915-79-4(5-Bromo-N1-methylbenzene-1,2-diamine)
- 183251-89-0(N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride)
- 496269-44-4(Phenazine, 2-bromo-5,10-dihydro-)
- 496269-46-6(Phenazine, 2-bromo-5,10-dihydro-5,10-dimethyl-)